Cas no 1805320-39-1 (6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1805320-39-1
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4919908
• Update Time: 2025-08-05

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-5(9)4-2-1-3(6(14)13-4)7(10,11)12/h1-2,5H,(H,13,14)
• InChI Key： ZJPMMDPGMAFNHU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)F)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

Introduction to 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805320-39-1)

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine, identified by the CAS number 1805320-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a common structural motif in biologically active molecules. The presence of multiple fluorine atoms and hydroxyl functional groups makes this compound particularly intriguing from a synthetic and pharmacological perspective.

The structural features of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine contribute to its unique chemical properties and potential biological activities. The difluoromethyl group and the trifluoromethyl group are well-known for their ability to modulate the lipophilicity, metabolic stability, and binding affinity of molecules. These substituents can enhance the compound's interaction with biological targets, making it a valuable scaffold for drug discovery. Additionally, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can influence both its solubility and its pharmacokinetic profile.

In recent years, there has been growing interest in fluorinated pyridines as key components in the development of novel therapeutic agents. The fluorine atoms in these compounds can significantly alter their electronic and steric properties, leading to improved efficacy and selectivity. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of small molecule inhibitors to their protein targets by stabilizing key interactions through induced fit or conformational changes. This has led to their incorporation into a wide range of drug candidates targeting various diseases.

One of the most compelling aspects of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine is its potential as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry, where designing molecules with specific biological profiles often requires iterative modifications based on structural scaffolds like this one.

Recent research has highlighted the role of fluorinated pyridines in anticancer therapy. Studies have shown that compounds containing these motifs can exhibit potent inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The ability of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine to interact with such targets may make it a promising candidate for further investigation in oncology research. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a lead compound for developing new treatments against other diseases.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine presents unique challenges due to the presence of multiple fluorinated substituents. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as cross-coupling reactions, metal-catalyzed transformations, and fluorochemical strategies have been instrumental in accessing this class of compounds efficiently. These developments have not only facilitated the production of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine but also paved the way for exploring related analogs with tailored properties.

The pharmacological evaluation of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine has revealed several interesting characteristics. Preliminary studies suggest that it may exhibit moderate activity against certain enzymatic targets, although further optimization would be required to enhance its potency and selectivity. The compound's ability to engage with biological systems also makes it a valuable tool for mechanistic studies aimed at understanding how fluorinated pyridines interact with their targets at the molecular level.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805320-39-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.